C.I. Reactive red 43
C.I. Reactive red 43
Brand Name:
Vulcanchem
CAS No.:
12226-20-9
VCID:
VC0082766
InChI:
InChI=1S/C26H20ClN7O11S3.3Na/c1-45-16-6-8-19(20(12-16)47(39,40)41)33-34-22-21(48(42,43)44)10-13-9-15(5-7-18(13)23(22)35)29-26-31-24(27)30-25(32-26)28-14-3-2-4-17(11-14)46(36,37)38;;;/h2-12,33H,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44)(H2,28,29,30,31,32);;;/q;3*+1/p-3/b34-22-;;;
SMILES:
COC1=CC(=C(C=C1)NN=C2C(=CC3=C(C2=O)C=CC(=C3)NC4=NC(=NC(=N4)NC5=CC(=CC=C5)S(=O)(=O)[O-])Cl)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C26H17ClN7Na3O11S3
Molecular Weight:
804.1 g/mol
C.I. Reactive red 43
CAS No.: 12226-20-9
Main Products
VCID: VC0082766
Molecular Formula: C26H17ClN7Na3O11S3
Molecular Weight: 804.1 g/mol
| CAS No. | 12226-20-9 |
|---|---|
| Product Name | C.I. Reactive red 43 |
| Molecular Formula | C26H17ClN7Na3O11S3 |
| Molecular Weight | 804.1 g/mol |
| IUPAC Name | trisodium;(3E)-7-[[4-chloro-6-(3-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-3-[(4-methoxy-2-sulfonatophenyl)hydrazinylidene]-4-oxonaphthalene-2-sulfonate |
| Standard InChI | InChI=1S/C26H20ClN7O11S3.3Na/c1-45-16-6-8-19(20(12-16)47(39,40)41)33-34-22-21(48(42,43)44)10-13-9-15(5-7-18(13)23(22)35)29-26-31-24(27)30-25(32-26)28-14-3-2-4-17(11-14)46(36,37)38;;;/h2-12,33H,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44)(H2,28,29,30,31,32);;;/q;3*+1/p-3/b34-22-;;; |
| Standard InChIKey | GPKGMSRUGHGYOA-GTHSLJRASA-K |
| Isomeric SMILES | COC1=CC(=C(C=C1)N/N=C\2/C(=CC3=C(C2=O)C=CC(=C3)NC4=NC(=NC(=N4)NC5=CC(=CC=C5)S(=O)(=O)[O-])Cl)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| SMILES | COC1=CC(=C(C=C1)NN=C2C(=CC3=C(C2=O)C=CC(=C3)NC4=NC(=NC(=N4)NC5=CC(=CC=C5)S(=O)(=O)[O-])Cl)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | COC1=CC(=C(C=C1)NN=C2C(=CC3=C(C2=O)C=CC(=C3)NC4=NC(=NC(=N4)NC5=CC(=CC=C5)S(=O)(=O)[O-])Cl)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| PubChem Compound | 9576669 |
| Last Modified | Nov 09 2021 |
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